Cas no 662149-13-5 (4-Hydroxy Duloxetine)

• Product Name: 4-Hydroxy Duloxetine
• CAS No: 662149-13-5
• MF: C₁₈H₁₉NO₂S
• MW: 313.41396355629
• CID: 826477
• PubChem ID: 29981497
• Update Time: 2025-04-19

4-Hydroxy Duloxetine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy Duloxetine
• 4-[(1S)-3-(methylamino)-1-thiophen-2-ylpropoxy]naphthalen-1-ol
• 4-[(1S)-3-(METHYLAMINO)-1-(2-THIENYL)PROPOXY]-1-NAPHTHALENOL
• DTXSID40652603
• CHEMBL332097
• 4-[(1S)-3-(methylamino)-1-(2-thienyl)propoxy]-1-naphthol
• 4-[(1S)-3-(Methylamino)-1-(thiophen-2-yl)propoxy]naphthalen-1-ol
• AKOS030240794
• DB-262798
• 4-((S)-3-Methylamino-1-thiophen-2-yl-propoxy)-naphthalen-1-ol
• 4-HydroxyDuloxetine
• BDBM50148379
• 662149-13-5
• NS00116791

• Inchi： 1S/C18H19NO2S/c1-19-11-10-17(18-7-4-12-22-18)21-16-9-8-15(20)13-5-2-3-6-14(13)16/h2-9,12,17,19-20H,10-11H2,1H3/t17-/m0/s1
• InChI Key： DRRXQCXSBONKPD-KRWDZBQOSA-N
• SMILES： S1C=CC=C1[C@H](CCNC)OC1=CC=C(C2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 313.11400
• Monoisotopic Mass: 313.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Melting Point: 140-143°C
• PSA: 69.73000
• LogP: 4.72740